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Compound of Interest

Compound Name: 2-Benzyl-1,3-dioxolane

Cat. No.: B085829

An In-depth Technical Guide to 2-Benzyl-1,3-
dioxolane

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: 2-Benzyl-1,3-dioxolane, also known as phenylacetaldehyde ethylene glycol acetal,
is a versatile organic compound with significant applications across various scientific domains.
Its unique structure, comprising a dioxolane ring attached to a benzyl group, imparts a
combination of aromatic and hydrophilic properties.[1] This guide provides a comprehensive
overview of the physical and chemical characteristics of 2-Benzyl-1,3-dioxolane, detailed
experimental protocols for its synthesis and purification, and its applications, particularly in
pharmaceutical development and organic synthesis.

Core Chemical and Physical Characteristics

2-Benzyl-1,3-dioxolane is a colorless to pale yellow liquid distinguished by a pleasant, sweet,
and aromatic odor.[1][2] Structurally, it is an acetal derived from phenylacetaldehyde and
ethylene glycol. This compound is generally insoluble in water but shows good solubility in
many organic solvents such as diethyl ether, acetone, and chloroform.[3][4]

Table 1: Physical Properties of 2-Benzyl-1,3-dioxolane
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Property Value Source(s)
Colorless to pale yellow clear

Appearance . [1][2]
liquid

Boiling Point 115-120°C (at 12.0 mmHg) [4]

Density 1.077 - 1.085 g/cm3 [31[4]

Molecular Weight 164.20 g/mol [11[3]

Refractive Index (n20/D) 1.520 - 1.522 [2][4]

Flash Point 108°C [4]

N Insoluble in water; Soluble in

Solubility _ [1][4]

organic solvents
Table 2: Chemical Identifiers

Identifier Value Source(s)

CAS Number 101-49-5 [1][2]

Molecular Formula C10H1202 [11[5]

IUPAC Name 2-benzyl-1,3-dioxolane [5]
SMILES C1COC(01)CC2=CC=CC=C2 [5]
SSZACLYPEFCREM-
InChl Key [1][5]
UHFFFAOYSA-N
2-(Phenylmethyl)-1,3-
dioxolane,
Synonyms [11[5]16]

Phenylacetaldehyde ethylene

acetal

Chemical Structure and Reactivity

The core structure consists of a five-membered dioxolane ring with a benzyl group substituent

at the C2 position.[1] This structure makes it a valuable protecting group for the carbonyl

functional group of phenylacetaldehyde. The dioxolane ring is susceptible to ring-opening
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reactions under acidic conditions, a key aspect of its reactivity and utility in synthesis.[1] It is

presumed to be capable of hydrolyzing back to its constituent parts, phenylacetaldehyde and

ethylene glycol.[2]

Caption: Chemical structure of 2-Benzyl-1,3-dioxolane.

Experimental Protocols
Synthesis: Acetalization Reaction

The primary method for synthesizing 2-Benzyl-1,3-dioxolane is the acid-catalyzed

condensation of phenylacetaldehyde with ethylene glycol.[2] This reaction is a standard

procedure for forming cyclic acetals, which serve as protecting groups for carbonyls.[7]

General Protocol:

Reactant Setup: Phenylacetaldehyde (1 equivalent) and ethylene glycol (1.1-1.5 equivalents)
are dissolved in a suitable solvent, typically toluene.

Catalyst Addition: A catalytic amount of an acid, such as p-toluenesulfonic acid (p-TsOH), is
added to the mixture.

Water Removal: The reaction mixture is heated to reflux. Water formed during the reaction is
continuously removed using a Dean-Stark apparatus to drive the equilibrium towards the
product side.[7]

Monitoring: The reaction progress is monitored by techniques like Thin-Layer
Chromatography (TLC).[8]

Workup: Upon completion, the reaction is cooled, and the catalyst is neutralized with a weak
base (e.g., NaHCO:s solution). The organic layer is separated, washed with water, and dried
over an anhydrous salt like MgSOa or K2COs.

Isolation: The solvent is removed under reduced pressure, yielding the crude product.
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Caption: Synthesis of 2-Benzyl-1,3-dioxolane via acetalization.

Purification Methodology

Purification is crucial to obtain the compound with high purity for research and development.
Protocol:

o Chemical Wash: Dissolve the crude product in a solvent like dichloromethane (CHzClz2).

e Base Wash: Wash the solution with 1M NaOH to remove any acidic impurities.

e Drying: Dry the organic layer over anhydrous potassium carbonate (K2COs).

 Filtration & Evaporation: Filter the solution to remove the drying agent, then evaporate the
solvent.

« Distillation: Purify the resulting oil via short-path distillation (Kugelrohr) or preparative gas
chromatography for higher purity.[2]
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Caption: General workflow for the purification of 2-Benzyl-1,3-dioxolane.

Applications in Research and Development
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2-Benzyl-1,3-dioxolane is a key intermediate in multiple industrial and research sectors.

o Pharmaceutical Development: It serves as a valuable building block in the synthesis of
complex pharmaceutical agents.[9][10] Its derivatives have been investigated as potential
modulators to overcome multidrug resistance (MDR) in cancer chemotherapy by interacting
with P-glycoprotein (p-gp).[11]

o Organic Synthesis: It is widely used as a protecting group for phenylacetaldehyde, allowing
for selective reactions at other sites of a molecule.[1] Its ability to undergo various chemical
transformations makes it a preferred choice in laboratories focused on drug discovery.[10]

e Flavor and Fragrance Industry: Due to its pleasant aromatic properties, it is used in the
formulation of perfumes and flavorings.[9][12]

o Polymer Chemistry: The compound can be used as a monomer or an additive in the
development of specialty polymers to improve material properties.[9][12]

Role as a Protecting Group: Hydrolysis

The primary function of the dioxolane group is protection. Deprotection is typically achieved
through acid-catalyzed hydrolysis, which regenerates the original carbonyl and diol.

2-Benzyl-1,3-dioxolane

Hydrolysis

HsO+
(Aqueous Acid)

Phenylacetaldehyde

Ethylene Glycol
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Caption: Acid-catalyzed hydrolysis (deprotection) of 2-Benzyl-1,3-dioxolane.

Safety and Handling

2-Benzyl-1,3-dioxolane is considered moderately toxic by ingestion and skin contact.[2] It can
cause skin and serious eye irritation, as well as potential respiratory irritation.[4] Standard
laboratory safety protocols should be followed, including the use of personal protective
equipment (gloves, safety glasses) and working in a well-ventilated fume hood.[4]
Contaminated clothing should be removed and washed before reuse.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physical and chemical characteristics of 2-Benzyl-1,3-
dioxolane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085829#physical-and-chemical-characteristics-of-2-
benzyl-1-3-dioxolane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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